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Compound of Interest

Compound Name: Sodium chloroplatinate

Cat. No.: B074783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of sodium
chloroplatinate (Na₂[PtCl₆]) in industrial plating processes. The information is intended to

guide researchers and professionals in understanding the formulation, operation, and quality

control of platinum electroplating baths for various applications, including the fabrication of

medical devices, electronics, and catalytic surfaces.

Application Notes
Sodium chloroplatinate serves as a primary source of platinum ions in acidic electroplating

baths. These baths are utilized to deposit a layer of platinum onto a substrate, imparting

desirable properties such as high corrosion resistance, biocompatibility, catalytic activity, and

excellent electrical conductivity.

Key Applications:

Medical Devices: Platinum coatings are applied to implantable devices, surgical tools, and

catheters to enhance their biocompatibility and radiopacity.

Electronics: In the electronics industry, platinum plating is used for connectors, contacts, and

sensors to ensure reliable electrical performance and resistance to harsh environments.
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Catalysis: Platinum-plated electrodes and meshes are widely used as catalysts in various

chemical reactions, including in fuel cells and for organic synthesis.

Jewelry and Decorative Finishes: While less common for pure sodium chloroplatinate
baths, platinum plating provides a bright, white, and durable finish for decorative items.[1]

Advantages of Sodium Chloroplatinate-Based Plating:

High Purity Deposits: Baths formulated with sodium chloroplatinate can produce high-

purity platinum deposits.

Good Adhesion: When proper substrate preparation is performed, the resulting platinum

layer exhibits strong adhesion.

Versatility: The process can be adapted to coat a variety of substrates, including silver, gold,

copper, nickel, and titanium. For certain materials like tin, lead, and iron, an intermediate

strike layer is necessary.

Limitations:

Bath Stability: The composition and pH of the plating bath must be carefully monitored and

maintained to ensure consistent deposit quality.[1]

Cost: Platinum is a precious metal, making the initial setup and maintenance of the plating

bath a significant investment.

Hydrogen Evolution: Competing hydrogen evolution at the cathode can reduce plating

efficiency.

Data Presentation: Plating Bath Formulations and
Operating Parameters
The following tables summarize typical compositions and operating parameters for acidic

platinum electroplating baths using a chloroplatinate source.

Table 1: Typical Acidic Platinum Plating Bath Composition
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Component Concentration Range Purpose

Platinum (from Sodium

Chloroplatinate)
2 - 20 g/L

Source of platinum ions for

deposition.[2]

Hydrochloric Acid (HCl) 180 - 300 g/L

Provides conductivity and

maintains an acidic

environment.[3]

Supporting Electrolytes (e.g.,

Sulfuric Acid)
0.07 - 0.2 M

Enhances the conductivity of

the solution.

Additives (e.g., Brighteners,

Levelers)
As required

To modify the properties of the

deposit (e.g., brightness,

smoothness).

Table 2: Typical Operating Parameters for Platinum Plating

Parameter Range Optimal Value

Platinum Concentration 2 - 20 g/L 4 g/L

pH < 1 - 1.5 1.0[2]

Temperature 25 - 90 °C 30 - 40 °C[1][3]

Current Density 0.5 - 10 A/dm² 3.0 A/dm²[2]

Anode Type Platinized Titanium -

Agitation Required Moderate

Anode to Cathode Ratio 2:1 - 5:1 3:1[2]

Cathode Efficiency 12 - 19 mg/A·min 15.0 mg/A·min[2]

Experimental Protocols
The following protocols provide a general framework for the preparation, operation, and

analysis of a sodium chloroplatinate-based plating bath.
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Protocol 1: Preparation of an Acidic Platinum Plating
Bath
Objective: To prepare a 1-liter acidic platinum plating bath with a target platinum concentration

of 5 g/L.

Materials:

Sodium Chloroplatinate (Na₂[PtCl₆])

Concentrated Hydrochloric Acid (HCl)

Deionized Water (< 3 µS/cm)[2]

1 L Pyrex glass or polypropylene beaker[2]

Magnetic stirrer and stir bar

Graduated cylinders and pipettes

Personal Protective Equipment (PPE): gloves, goggles, lab coat

Procedure:

Safety First: Perform all operations in a well-ventilated fume hood. Wear appropriate PPE as

the solutions are corrosive and contain toxic metals.[4]

Water Addition: Add approximately 800 mL of deionized water to the 1 L beaker.[1]

Acid Addition: While stirring, slowly add the required volume of concentrated hydrochloric

acid to achieve the desired concentration (e.g., 200 g/L). Caution: Always add acid to water,

never the other way around.

Sodium Chloroplatinate Dissolution: Weigh the amount of sodium chloroplatinate needed

to achieve a 5 g/L platinum concentration. Slowly add the salt to the stirred acid solution until

it is completely dissolved.
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Volume Adjustment: Once the salt is dissolved, add deionized water to bring the final volume

to 1 L.

Mixing: Continue stirring the solution for at least 30 minutes to ensure homogeneity.

Protocol 2: Electroplating of a Substrate
Objective: To deposit a layer of platinum onto a prepared substrate.

Equipment:

DC Power Supply (Rectifier)

Plating cell (beaker from Protocol 1)

Platinized titanium anode[2]

Copper wire for cathode connection

Hot plate with magnetic stirring capability

Thermometer

Prepared substrate (e.g., nickel, copper, gold)

Procedure:

Substrate Preparation: The substrate must be thoroughly cleaned and activated prior to

plating. This typically involves a sequence of degreasing, rinsing, acid activation, and final

rinsing.

Bath Setup: Place the plating bath on the hot plate and introduce a magnetic stir bar.

Suspend the platinized titanium anode and the substrate (cathode) in the solution, ensuring

they do not touch.

Connections: Connect the positive lead of the rectifier to the anode and the negative lead to

the substrate using copper wire.
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Heating and Agitation: Heat the bath to the desired operating temperature (e.g., 35°C) and

begin gentle agitation.[1]

Electroplating: Apply the calculated voltage (typically 2-4 V) or current density (e.g., 3 A/dm²)

to initiate plating.[2]

Plating Time: The duration of plating will depend on the desired thickness of the platinum

layer.

Post-Treatment: After plating, turn off the rectifier, remove the substrate, and immediately

rinse it with deionized water to remove residual plating solution. A final rinse in hot deionized

water (60-80°C) can improve the appearance of the deposit.[1]

Drying: Dry the plated part thoroughly.

Protocol 3: Quantitative Analysis of Platinum in the
Plating Bath
Objective: To determine the platinum concentration in the plating bath to ensure it remains

within the optimal range.

Method: Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) is a common

and accurate instrumental method for determining the concentration of metallic elements in

plating solutions.[5]

Equipment:

ICP-OES Spectrometer

Volumetric flasks and pipettes

Certified platinum standard solution

Deionized water

Procedure:
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Sample Collection: Take a representative sample (e.g., 10 mL) from the well-mixed plating

bath.[4]

Sample Preparation: Accurately dilute the sample with deionized water to a concentration

that falls within the linear range of the ICP-OES instrument. A dilution factor of 1000 is

common.

Calibration: Prepare a series of calibration standards from the certified platinum standard

solution, covering the expected concentration range of the diluted sample.

Analysis: Aspirate the blank, calibration standards, and the diluted sample into the ICP-OES

and measure the emission intensity at a characteristic wavelength for platinum.

Calculation: Construct a calibration curve from the standards and use it to determine the

platinum concentration in the diluted sample. Calculate the original concentration in the

plating bath by multiplying by the dilution factor.

Visualizations
The following diagrams illustrate the workflow and chemical relationships in a typical sodium
chloroplatinate plating process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Sodium
Chloroplatinate in Industrial Plating Processes]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b074783#use-of-sodium-chloroplatinate-in-
industrial-plating-processes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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